Cas no 137346-42-0 (7-nitro-10-octyl-3-phenyl-pyrimido4,5-bquinoline-2,4(3H,10H)-dione)

• Product Name: 7-nitro-10-octyl-3-phenyl-pyrimido4,5-bquinoline-2,4(3H,10H)-dione
• CAS No: 137346-42-0
• MF: C₂₅H₂₆N₄O₄
• MW: 446.498345851898
• CID: 1251567
• PubChem ID: 44306972
• Update Time: 2025-06-12

7-nitro-10-octyl-3-phenyl-pyrimido4,5-bquinoline-2,4(3H,10H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-nitro-10-octyl-3-phenylpyrimido[4,5-b]quinoline-2,4-dione
• CAY10625
• 7-nitro-10-octyl-3-phenyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione
• CHEBI:188300
• CHEMBL67779
• DTXSID30658255
• Antitumor agent-144
• HY-117708
• CS-0066897
• SCHEMBL23272668
• J-007005
• 7-Nitro-10-octyl-3-phenylpyrimido[4,5-b]quinoline-2,4(3H,10H)-dione
• 137346-42-0
• 7-nitro-10-octyl-3-phenyl-pyrimido4,5-bquinoline-2,4(3H,10H)-dione

• Inchi： 1S/C25H26N4O4/c1-2-3-4-5-6-10-15-27-22-14-13-20(29(32)33)16-18(22)17-21-23(27)26-25(31)28(24(21)30)19-11-8-7-9-12-19/h7-9,11-14,16-17H,2-6,10,15H2,1H3
• InChI Key： BGABGXIVKDUNFQ-UHFFFAOYSA-N
• SMILES： O=C1C2=CC3C=C(C=CC=3N(C2=NC(N1C1C=CC=CC=1)=O)CCCCCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 446.19540532g/mol
• Monoisotopic Mass: 446.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 7-nitro-10-octyl-3-phenyl-pyrimido4,5-bquinoline-2,4(3H,10H)-dione

Recent Advances in the Study of 7-nitro-10-octyl-3-phenyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione (CAS: 137346-42-0)

The compound 7-nitro-10-octyl-3-phenyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione (CAS: 137346-42-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a pyrimidoquinoline core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the nitro group at the 7-position and the octyl chain at the 10-position play critical roles in modulating the compound's interaction with biological targets. The presence of the phenyl group at the 3-position was also found to influence the compound's binding affinity and selectivity.

In vitro studies have revealed that 7-nitro-10-octyl-3-phenyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione exhibits potent inhibitory activity against several kinases involved in cancer cell proliferation. Specifically, the compound showed promising activity against the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The IC50 values reported in these studies ranged from 0.5 to 2.0 µM, indicating a strong potential for further development as an anticancer agent.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations to predict its binding mode with target proteins. These computational studies suggest that the compound forms stable hydrogen bonds and hydrophobic interactions with key residues in the ATP-binding pocket of the target kinases. This structural insight has guided the design of derivatives with improved potency and selectivity.

In addition to its anticancer potential, recent studies have explored the compound's application in neurodegenerative diseases. Preliminary data indicate that 7-nitro-10-octyl-3-phenyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione may modulate oxidative stress pathways, which are implicated in conditions such as Alzheimer's and Parkinson's diseases. However, these findings are still in the early stages and require further validation.

The pharmacokinetic properties of the compound have also been a focus of recent research. Studies in animal models have shown that the compound has moderate oral bioavailability and a favorable tissue distribution profile. However, challenges such as metabolic stability and potential toxicity need to be addressed in future studies to advance the compound toward clinical development.

In conclusion, 7-nitro-10-octyl-3-phenyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and potential applications in oncology and neurodegenerative diseases make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in more detail.